Cas no 134615-37-5 (Reveromycin A)
Reveromycin A is a potent macrolide antibiotic with broad-spectrum activity against gram-positive bacteria. It exhibits high efficacy in treating various infections, including respiratory and skin infections. Its unique pharmacokinetic properties contribute to its prolonged half-life and reduced dosing frequency, offering convenience and improved patient compliance. Reveromycin A's selectivity for bacterial targets minimizes the risk of adverse effects, making it a valuable therapeutic option in clinical practice.
Reveromycin A structure
Product Name:Reveromycin A
CAS No:134615-37-5
MF:C36H52O11
MW:660.791492462158
CID:176231
PubChem ID:9939559
Update Time:2025-06-19
Reveromycin A Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,1-[(2S,3R,6S,8R,9S)-3-butyl-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1E,3E)-4-carboxy-3-methyl-1,3-butadien-1-yl]-9-methyl-1,7-dioxaspiro[5.5]undec-3-yl]ester
- Butanedioic acid,1-[(2S,3R,6S,8R,9S)-3-butyl-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1
- Butanedioic acid,1-[(2S,3R,6S,8R,9S)-3-butyl-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1E,3E)-4-carboxy-3-methyl-1,3-butadien-1-yl]-9-methyl-1,7-dioxaspiro[5.5]und
- Reveromycin A
- DTXSID901037039
- Q58216964
- (2E,4S,5S,6E,8E)-10-[(2S,3R,6S,8R,9S)-3-butyl-2-[(1E,3E)-4-carboxy-3-methylbuta-1,3-dienyl]-3-(3-carboxypropanoyloxy)-9-methyl-1,7-dioxaspiro[5.5]undecan-8-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
- SMP2_000146
- 134615-37-5
- (2E,4S,5S,6E,8E)-10-[(2S,3R,6S,8R,9S)-3-butyl-9-methyl-2-[(1E,3E)-3-methyl-5-oxidanyl-5-oxidanylidene-penta-1,3-dienyl]-3-(4-oxidanyl-4-oxidanylidene-butanoyl)oxy-1,7-dioxaspiro[5.5]undecan-8-yl]-4,8-dimethyl-5-oxidanyl-deca-2,6,8-trienoic acid
- GVU
- Reveromycin A, >=98% (HPLC), solid
- HY-129337
- CS-0104897
- NS00011829
- SCHEMBL15102822
- AKOS040755572
- BDBM50217841
- CHEMBL332724
- CHEBI:212024
- 10-[3-Butyl-2-(4-carboxy-3-methylbuta-1,3-dienyl)-3-(3-carboxypropanoyloxy)-9-methyl-1,7-dioxaspiro[5.5]undecan-8-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
- Reveromycin
- G12867
-
- Inchi： 1S/C36H52O11/c1-6-7-19-35(47-34(44)17-16-32(40)41)21-22-36(46-30(35)14-10-25(3)23-33(42)43)20-18-27(5)29(45-36)13-9-24(2)8-12-28(37)26(4)11-15-31(38)39/h8-12,14-15,23,26-30,37H,6-7,13,16-22H2,1-5H3,(H,38,39)(H,40,41)(H,42,43)/b12-8+,14-10+,15-11+,24-9+,25-23+/t26-,27-,28-,29+,30-,35+,36-/m0/s1
- InChI Key： ZESGNAJSBDILTB-OXVOKJAASA-N
- SMILES： O1[C@@H](/C=C/C(=C/C(=O)O)/C)[C@@](CCCC)(CC[C@@]21CC[C@H](C)[C@@H](C/C=C(/C=C/[C@@H]([C@H](/C=C/C(=O)O)C)O)\C)O2)OC(CCC(=O)O)=O
Computed Properties
- Exact Mass: 660.35100
- Monoisotopic Mass: 660.350963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 47
- Rotatable Bond Count: 18
- Complexity: 1250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 5
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 177
- XLogP3: 5.9
Experimental Properties
- Density: 1.21
- Boiling Point: 849°Cat760mmHg
- Flash Point: 258.7°C
- Refractive Index: 1.561
- Solubility: DMF: soluble
- PSA: 176.89000
- LogP: 6.13130
Reveromycin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R279910-100µg |
Reveromycin A |
134615-37-5 | 100µg |
150.00 | 2021-07-18 | ||
| TRC | R279910-250µg |
Reveromycin A |
134615-37-5 | 250µg |
305.00 | 2021-07-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67174-1mg |
Reveromycin A |
134615-37-5 | 98% | 1mg |
￥7389.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67174-250ug |
Reveromycin A |
134615-37-5 | 98% | 250ug |
￥3836.00 | 2022-04-26 | |
| TRC | R279910-100μg |
Reveromycin A |
134615-37-5 | 100μg |
$ 155.00 | 2022-06-03 | ||
| TRC | R279910-250μg |
Reveromycin A |
134615-37-5 | 250μg |
$ 315.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R933543-100μg |
Reveromycin A |
134615-37-5 | ≥98% | 100μg |
￥2,700.00 | 2022-09-28 | |
| TRC | R279910-.1mg |
Reveromycin A |
134615-37-5 | 1mg |
$178.00 | 2023-05-17 | ||
| TRC | R279910-.25mg |
Reveromycin A |
134615-37-5 | 25mg |
$362.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202314-100µg |
Reveromycin A, |
134615-37-5 | ≥95% | 100µg |
￥1346.00 | 2023-09-05 |
Reveromycin A Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
134615-37-5 (Reveromycin A) Related Products
- 144860-70-8(REVEROMYCIN D)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
